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Compound of Interest

Cyclopentylisopropylamine
Compound Name:

hydrochloride
CAS No.: 1170802-25-1
Cat. No.: B3417893

Get Quote

Executive Summary

N-isopropylcyclopentanamine hydrochloride (CAS: 52703-17-0) is a secondary amine salt
widely utilized as a pharmacophore scaffold in drug discovery. Its structural significance lies in
the N-isopropyl-N-cyclopentyl motif, which offers a unique balance of steric obstruction and
lipophilic surface area. This guide provides a comprehensive analysis of its physicochemical
properties, validated synthetic protocols via reductive amination, and its strategic role in
structure-activity relationship (SAR) studies.

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6][7]
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Parameter

Detail

IUPAC Name

N-(Propan-2-yl)cyclopentanamine hydrochloride

Common Synonyms

Isopropylcyclopentylamine HCI,
Cyclopentanamine, N-(1-methylethyl)-,
hydrochloride; N-Isopropyl-N-cyclopentylamine
HCI

CAS Number

52703-17-0 (HCI Salt); Note: 177503-62-1 refers

to the free base.[1]

Molecular Formula

CsH1sCIN (Salt) / CsH17N (Free Base)

Molecular Weight 163.69 g/mol (Salt) / 127.23 g/mol (Free Base)
SMILES CC(C)Nc1iccceea.cl
InChl Key LZAPWTFBZLJWDP-UHFFFAOYSA-N

Structural Logic

The compound consists of a cyclopentyl ring fused to an isopropyl group via a secondary
nitrogen.

» Steric Bulk: The isopropyl group adjacent to the nitrogen provides significant steric
hindrance, protecting the amine from rapid metabolic dealkylation compared to n-propyl
analogs.

o Conformational Flexibility: The cyclopentane ring adopts a "pucker"” or "envelope"
conformation, providing a distinct spatial vector compared to cyclohexyl (chair) or cyclobutyl
(pucker/planar) analogs.
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Fig 1. Structural Components of N-isopropylcyclopentanamine HCI
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Figure 1: Component analysis of the N-isopropylcyclopentanamine scaffold.

Physicochemical Profile

Understanding the physical state is crucial for handling and stoichiometry calculations.

Property Value / Observation

White to off-white crystalline solid

Appearance .
(Hygroscopic).
Typically >150°C (Decomposition often
Melting Point observed >200°C). Note: Exact MP varies by
crystal habit and residual solvent.
High: Water, Methanol, DMSO. Low: Diethyl
Solubility ether, Hexanes (Free base is soluble in
organics; Salt is not).
Acidity (pKa) ~10.5-11.0 (Calculated for conjugate acid).
Hygroscopicity Moderate. Store in a desiccator.

Synthetic Pathways & Protocols

The most robust method for synthesizing N-isopropylcyclopentanamine is Reductive Amination.
This can be approached from two directions:

» Route A (Preferred): Cyclopentanone + Isopropylamine.
e Route B: Cyclopentylamine + Acetone.

Route A is generally preferred due to the availability and low cost of cyclopentanone.

Validated Protocol: Reductive Amination (Route A)

Objective: Synthesis of N-isopropylcyclopentanamine HCI on a 10g scale.
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Reagents:

Cyclopentanone (1.0 eq)

Isopropylamine (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.4 eq)

Acetic Acid (AcOH) (1.0 eq - catalytic/pH adjustment)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)
Step-by-Step Methodology:
e Imine Formation (In Situ):

o To a flame-dried round-bottom flask under N2 atmosphere, add Cyclopentanone (10.0 g,
119 mmol) and DCM (120 mL).

o Cool to 0°C. Add Isopropylamine (8.4 g, 142 mmol) dropwise.

o Add Acetic Acid (7.1 g, 119 mmol). Stir at 0°C for 30 minutes, then warm to Room
Temperature (RT) for 1 hour. Mechanism: Acid catalysis promotes iminium ion formation.

e Reduction:
o Cool the mixture back to 0°C.

o Add Sodium Triacetoxyborohydride (STAB) (35.3 g, 166 mmol) in portions over 20
minutes. Caution: Mild exotherm and gas evolution.

o Allow the reaction to warm to RT and stir overnight (12—16 hours).
e Quench & Workup:

o Quench carefully with saturated aqueous NaHCOs (100 mL). Stir vigorously for 30 minutes
until gas evolution ceases.

o Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).
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o Combine organics, wash with Brine, and dry over anhydrous Naz2SOa.

o Concentrate in vacuo to yield the crude Free Base (Oil).

e Salt Formation (HCI):

Dissolve the crude oil in minimal diethyl ether or ethanol.

o

Cool to 0°C. Add 4M HCI in Dioxane (or HCI gas bubbled into ether) dropwise until pH < 2.

[¢]

[¢]

A white precipitate should form immediately.

Filter the solid, wash with cold ether, and dry under high vacuum.

[e]
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Fig 2. Reductive Amination Workflow
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Figure 2: Step-by-step synthetic workflow for the hydrochloride salt.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral data should be

obtained.
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'H NMR Expectations (DMSO-de or D20)

e 0 8.5-9.5 ppm (br s, 2H): Ammonium protons (NHz*) — Disappears in D20 shake.

0 3.3-3.5 ppm (m, 1H): Methine proton on the cyclopentyl ring (CH-N).

0 3.1-3.3 ppm (m, 1H): Methine proton on the isopropyl group (CH-N).

0 1.9-2.1 ppm (m, 2H): Cyclopentyl ring protons (a to amine).

0 1.5-1.8 ppm (m, 6H): Remaining cyclopentyl ring protons.

0 1.2-1.3 ppm (d, 6H): Isopropyl methyl groups (CHs)2.

Mass Spectrometry (ESI-MS)

o Positive Mode (M+H): Expect a peak at m/z 128.15 (corresponding to the protonated free
base CsHisN*).

Applications in Drug Development
Medicinal Chemistry Scaffold

The N-isopropylcyclopentyl group is a classic "lipophilic spacer."

 Lipophilicity Tuning: Replacing a simple alkyl chain (like n-butyl) with this moiety increases
lipophilicity (LogP) and metabolic stability due to branching.

e Receptor Fit: Commonly found in antagonists for GPCRs (e.g., Chemokine receptors) where
filling a hydrophobic pocket is required without adding aromaticity.

C-H Activation Substrate

Recent literature highlights this amine as a substrate for Iridium-catalyzed C(sp®)—H silylation.
The bulky isopropyl group directs silylation to the B-position of the ring, allowing for the rapid
generation of complex silapyrrolidines.

Safety & Handling (MSDS Highlights)
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Hazard Class GHS Code Description
Skin Irritation H315 Causes skin irritation.[2]
o Causes serious eye irritation.
Eye Irritation H319
[2]
May cause respiratory
STOT-SE H335

irritation.[2]

Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
« Inhalation: Handle the dry powder in a fume hood to avoid inhaling dust.

o Storage: Store in a cool, dry place. The HCI salt is stable but should be kept away from
strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.55611-39-7|N-Allylcyclopentanamine|BLD Pharm [bldpharm.com]

o 2. N-methylcyclopentanamine hydrochloride | C6H14CIN | CID 43810760 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [N-Isopropylcyclopentanamine Hydrochloride: Structural
Profiling & Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3417893/docs#n-isopropylcyclopentanamine-
hydrochloride-structural-profiling-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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